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Cat. No.: B1665002
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acrihellin is a potent cardioactive steroid belonging to the bufadienolide class of compounds.
It exerts a positive inotropic effect on cardiac muscle, primarily through the inhibition of the
Na+/K+-ATPase enzyme. This guide provides a comprehensive overview of the molecular
structure, physicochemical properties, and biological activity of Acrihellin, intended to serve as
a technical resource for researchers and professionals in drug development. The document
details the mechanism of action, associated signaling pathways, and provides adaptable
experimental protocols for its study.

Molecular Structure and Identification

Acrihellin is a complex organic molecule with a steroid backbone. Its precise chemical identity
is established by the following identifiers.
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Table 1: Molecular Identifiers for Acrihellin

Identifier

Value

CAS Number

67696-82-6[1]

Molecular Formula

C29H3807[1]

Molecular Weight

498.61 g/mol [1]

IUPAC Name

[(3S,5S,8R,9S,10S,13R,14S,17R)-10-formyl-
5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-
yN-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-
1H-cyclopenta[a]phenanthren-3-yl] 3-methylbut-

2-enoate[2]

SMILES

CC(=CC(=0)O[C@H]1CC[C@@]2([C@H]3CC]
C@@]4(--INVALID-LINK--
C5=COC(=0)C=C5)C)C=0)C[2]

InChl

INChl=1S/C29H3807/c1-18(2)14-25(32)36-20-
6-11-27(17-30)22-7-10-26(3)21(19-4-5-
24(31)35-16-19)9-13-29(26,34)23(22)8-12-
28(27,33)15-20/h4-5,14,16-17,20-23,33-34H,6-
13,15H2,1-

3H3/t20-,21+,22- 23+,26+,27-,28- 29-/m0/s1

PubChem CID

6917708

Mandatory Visualization: 2D Molecular Structure of Acrihellin

Caption: 2D chemical structure of Acrihellin.

Physicochemical Properties

The physicochemical properties of Acrihellin are crucial for its pharmacokinetic and

pharmacodynamic profiles. While extensive experimental data for Acrihellin is not readily

available in the public domain, predicted values and properties of similar compounds provide

valuable insights.
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Table 2: Physicochemical Properties of Acrihellin

Property Value/iInformation

XlogP (Predicted) 3.2

Melting Point Not experimentally determined.
Boiling Point Not experimentally determined.

Expected to have low aqueous solubility and be
Solubility soluble in organic solvents, a common

characteristic of steroid compounds.

pKa Not experimentally determined.

Biological Activity and Mechanism of Action

Acrihellin is a cardioactive steroid that exhibits a positive inotropic effect, meaning it increases
the force of myocardial contraction. This action is primarily mediated through its interaction with
the Na+/K+-ATPase, an enzyme crucial for maintaining the electrochemical gradients across
the cell membrane.

Inhibition of Na+/K+-ATPase

The primary molecular target of Acrihellin is the a-subunit of the Na+/K+-ATPase. By binding
to this enzyme, Acrihellin inhibits its pumping function, leading to a cascade of intracellular
events.

Increase in Intracellular Calcium

Inhibition of the Na+/K+-ATPase by Acrihellin leads to an accumulation of intracellular sodium
ions (Na+). This increase in intracellular Na+ alters the electrochemical gradient that drives the
Na+/Ca2+ exchanger (NCX). As a result, the efflux of intracellular calcium ions (Ca2+) is
reduced, and in some cases, the exchanger can reverse its direction, leading to an influx of
Caz2+. The net effect is an increase in the intracellular calcium concentration.

Positive Inotropic Effect
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The elevated intracellular Ca2+ concentration enhances the contractility of cardiomyocytes.
More Ca2+ is available to bind to the troponin C complex, which initiates the interaction
between actin and myosin filaments, leading to a more forceful contraction of the heart muscle.

Signaling Pathways

The interaction of Acrihellin with the Na+/K+-ATPase not only affects ion transport but also
initiates intracellular signaling cascades. This suggests that the Na+/K+-ATPase can function
as a signal transducer.

Mandatory Visualization: Acrihellin's Primary Signaling Pathway
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Caption: Primary signaling pathway of Acrihellin leading to a positive inotropic effect.

Downstream Signaling Cascades

Beyond the direct impact on intracellular ion concentrations, the binding of cardiac glycosides
like Acrihellin to the Na+/K+-ATPase can activate several downstream signaling pathways,
including:

o PI3K/Akt Pathway: This pathway is crucial for cell growth, proliferation, and survival.

 MAPK/ERK Pathway: This cascade is involved in the regulation of various cellular
processes, including cell proliferation, differentiation, and apoptosis.

The activation of these pathways can be independent of the inhibition of the ion-pumping
function of the Na+/K+-ATPase and may involve conformational changes in the enzyme upon
ligand binding, leading to the recruitment and activation of signaling proteins.

Mandatory Visualization: Downstream Signaling from Na+/K+-ATPase
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Caption: Downstream signaling pathways activated by Acrihellin binding to Na+/K+-ATPase.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Acrihellin are not
widely published. However, established methodologies for related bufadienolides and cardiac
glycosides can be adapted.

Synthesis of Bufadienolides (Adaptable for Acrihellin)
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A general synthetic strategy for bufadienolides often involves the construction of the steroid
core followed by the introduction of the characteristic a-pyrone ring at the C-17 position. While
a specific protocol for Acrihellin is not available, the synthesis of hellebrigenin derivatives,
which share the same steroid core, can provide a foundational methodology.

Mandatory Visualization: General Workflow for Bufadienolide Synthesis
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Click to download full resolution via product page

Caption: General workflow for the chemical synthesis of bufadienolides.

Na+/K+-ATPase Inhibition Assay

The inhibitory potency of Acrihellin on the Na+/K+-ATPase can be determined by measuring
the enzyme's activity in the presence of varying concentrations of the compound.

Protocol Outline:

o Enzyme Source: Purified Na+/K+-ATPase from a suitable source (e.g., porcine kidney) is
used.

e Reaction Mixture: The enzyme is incubated in a reaction buffer containing MgClz, KCI, NaCl,
and ATP.

« Inhibitor Addition: Acrihellin is added to the reaction mixture at a range of concentrations.

o Activity Measurement: The ATPase activity is determined by measuring the amount of
inorganic phosphate (Pi) released from ATP hydrolysis, often using a colorimetric method.

o Data Analysis: The ICso value (the concentration of Acrihellin that inhibits 50% of the
enzyme activity) is calculated from the dose-response curve.

Measurement of Positive Inotropic Effect
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The positive inotropic effect of Acrihellin can be assessed using isolated cardiac muscle
preparations.

Protocol Outline:

Tissue Preparation: Isolated cardiac tissue, such as guinea pig papillary muscle or atrial
strips, is mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's
solution) and stimulated electrically.

Contractile Force Measurement: The isometric contractile force is recorded using a force
transducer.

Drug Administration: After a stabilization period, Acrihellin is added to the organ bath in a
cumulative concentration-dependent manner.

Data Analysis: The increase in contractile force is measured at each concentration to
construct a dose-response curve and determine the ECso value (the concentration that
produces 50% of the maximal effect).

Measurement of Intracellular Calcium Concentration

Changes in intracellular calcium concentration induced by Acrihellin can be monitored using
fluorescent Ca2+ indicators.

Protocol Outline:
Cell Culture: Cardiomyocytes or other suitable cell lines are cultured on coverslips.

Dye Loading: The cells are loaded with a Ca2+-sensitive fluorescent dye (e.g., Fura-2 AM or
Fluo-4 AM).

Microscopy: The coverslip is mounted on a fluorescence microscope equipped for live-cell
imaging.

Drug Application: A baseline fluorescence is recorded before the application of Acrihellin.
The change in fluorescence upon addition of Acrihellin is then monitored over time.
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» Data Analysis: The fluorescence intensity is converted into intracellular Ca2+ concentration,
allowing for the quantification of the Ca2+ transient induced by Acrihellin.

Conclusion

Acrihellin is a valuable pharmacological tool for studying the function of the Na+/K+-ATPase
and its role in cardiac contractility and intracellular signaling. Its potent and specific mechanism
of action makes it a compound of interest for further investigation in the context of
cardiovascular diseases and potentially other therapeutic areas where the Na+/K+-ATPase and
its associated signaling pathways are implicated. This guide provides a foundational
understanding of Acrihellin's molecular and functional characteristics to aid in future research
and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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